Cas no 84743-00-0 (1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE)

1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE structure
84743-00-0 structure
Product name:1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE
CAS No:84743-00-0
MF:C40H82NO7P
MW:720.05538
CID:707470
PubChem ID:4649135

1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE Chemical and Physical Properties

Names and Identifiers

    • 1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE
    • 84743-00-0
    • 2-[(2-hexadecanoyloxy-3-hexadecoxypropoxy)-hydroxyphosphoryl]oxyethyl-trimethylazanium
    • 1-O-Palmityl-2-palmitoyl-rac-glycero-3-phosphocholine
    • 1-O-Palmityl-2-palmitoyl-rac-glycero-3-phosphocholine, ~99%
    • DTXSID101344777
    • SCHEMBL26642711
    • 3-(Hexadecyloxy)-2-(palmitoyloxy)propyl 2-(trimethylammonio)ethyl phosphate
    • Inchi: InChI=1S/C40H82NO7P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-35-45-37-39(38-47-49(43,44)46-36-34-41(3,4)5)48-40(42)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h39H,6-38H2,1-5H3/p+1
    • InChI Key: WOTHHEHCEYHCFE-UHFFFAOYSA-O
    • SMILES: CCCCCCCCCCCCCCCCOCC(COP(=O)(O)OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 720.59071598g/mol
  • Monoisotopic Mass: 720.59071598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 40
  • Complexity: 761
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.9
  • Topological Polar Surface Area: 91.3Ų

1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE Security Information

  • WGK Germany:3
  • Storage Condition:−20°C

1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-213386-5 mg
1-O-Palmityl-2-palmitoyl-rac-glycero-3-phosphocholine,
84743-00-0
5mg
¥2,068.00 2023-07-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA00789-5mg
1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE
84743-00-0
5mg
¥4178.0 2021-09-04
SHENG KE LU SI SHENG WU JI SHU
sc-213386-5mg
1-O-Palmityl-2-palmitoyl-rac-glycero-3-phosphocholine,
84743-00-0
5mg
¥2068.00 2023-09-05

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